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Compound of Interest

Compound Name: Chlorohydroquinone

Cat. No.: B041787 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of Chlorohydroquinone, ensuring that your work can proceed

with the highest degree of safety and integrity. Below, you will find procedural guidance,

personal protective equipment (PPE) requirements, and disposal plans.

Essential Safety Information at a Glance
Chlorohydroquinone is a crystalline powder that poses several health risks upon exposure. It

is harmful if swallowed and can cause significant irritation to the skin, eyes, and respiratory

system.[1][2][3] Adherence to strict safety protocols is crucial to mitigate these risks.
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Chemical and Physical Properties

CAS Number 615-67-8

Molecular Formula C₆H₅ClO₂

Molecular Weight 144.56 g/mol [4]

Appearance Light brown to grey fine crystalline powder[1]

Melting Point 100-104 °C[1]

Boiling Point 263 °C[1]

Solubility Freely soluble in water and alcohol[1]

Occupational Exposure Limits (OELs)

No specific OSHA PEL or ACGIH TLV has been

established for Chlorohydroquinone. It is

recommended to handle it with engineering

controls and PPE sufficient for a hazardous

powder.

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive PPE strategy is non-negotiable when handling Chlorohydroquinone. The

following equipment is mandatory to prevent direct contact and inhalation.

Hand Protection: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile or

neoprene) tested to ASTM D6978 standards.[4][5][6] The inner glove should be tucked under

the gown cuff, and the outer glove should extend over the cuff.[5]

Eye and Face Protection: Use safety glasses with side-shields conforming to EN166

standards or chemical safety goggles.[2] A face shield is required when there is a risk of

splashes or dust generation.[1][7]

Respiratory Protection: To prevent inhalation of the powder, a NIOSH-approved N95 or P1

dust mask is required for all handling procedures.[1][2]
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Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs should be worn.[5] For extensive handling or spill cleanup, chemical-

resistant coveralls are recommended.[8]

Caption: Hazard and Personal Protective Equipment (PPE) Relationship.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling Chlorohydroquinone in a

laboratory setting.

1. Preparation and Engineering Controls:

Always handle Chlorohydroquinone within a certified chemical fume hood or other

ventilated enclosure to minimize dust inhalation.[2][4]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.

Before beginning, clear the workspace of all non-essential items.

Prepare all necessary equipment and reagents in advance to minimize movement during the

procedure.

2. Donning PPE:

Wash hands thoroughly with soap and water.

Don PPE in the following order: gown, respiratory protection, eye and face protection, and

finally, two pairs of gloves.

3. Weighing and Transfer:

When weighing the solid, perform the task on a disposable weighing paper or in a tared

container within the fume hood to contain any dust.

Avoid creating dust during transfer.[2] If necessary, gently wet the powder with a suitable

solvent to minimize aerosolization, if compatible with the experimental procedure.
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Use a dedicated spatula or scoop for handling.

Close the primary container tightly immediately after use.

4. Post-Handling and Decontamination:

After handling, decontaminate all surfaces with an appropriate cleaning agent, followed by

water.

Wipe down the exterior of all containers and equipment before removing them from the fume

hood.

Doff PPE in a manner that avoids self-contamination: remove the outer gloves first, followed

by the gown, face shield/goggles, respirator, and finally the inner gloves.

Wash hands thoroughly with soap and water immediately after removing all PPE.[2]

Emergency and Disposal Plan
Accidents can happen. Being prepared with a clear plan for spills and waste disposal is critical.

Spill Response Protocol
Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential

personnel from the spill area.

Don PPE: Before addressing the spill, don the appropriate PPE, including a respirator,

chemical-resistant gloves, gown, and eye protection.

Containment:

For small powder spills, gently cover the area with absorbent pads.

Carefully wet the powder with water or an appropriate solvent to prevent it from becoming

airborne.

Cleanup:
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Using forceps or a dedicated scoop, carefully collect the absorbed material and any

broken glass.

Place all contaminated debris into a clearly labeled, sealable hazardous waste container.

[2]

Decontamination:

Clean the spill area thoroughly, working from the outer edge inward. Use a detergent

solution followed by a water rinse. .

Disposal: Dispose of all contaminated materials (including PPE) as hazardous chemical

waste.

Waste Disposal Plan
Segregation: All waste contaminated with Chlorohydroquinone, including disposable PPE,

weighing papers, and cleaning materials, must be segregated as hazardous chemical waste.

Containerization: Collect waste in a designated, sealed, and properly labeled hazardous

waste container. Do not mix with other waste streams.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[2] The recommended method of disposal is chemical incineration equipped with an

afterburner and scrubber.[4]

Compliance: Always adhere to all federal, state, and local environmental regulations for

hazardous waste disposal.[2]
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Caption: Safe Handling Workflow for Chlorohydroquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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